Cas no 2229100-37-0 (2,2-difluoro-1-(3-fluoro-5-methylphenyl)cyclopropane-1-carboxylic acid)

• Product Name: 2,2-difluoro-1-(3-fluoro-5-methylphenyl)cyclopropane-1-carboxylic acid
• CAS No: 2229100-37-0
• MF: C₁₁H₉F₃O₂
• MW: 230.183173894882
• CID: 6547663
• PubChem ID: 165669849
• Update Time: 2025-06-12

2,2-difluoro-1-(3-fluoro-5-methylphenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(3-fluoro-5-methylphenyl)cyclopropane-1-carboxylic acid
• 2229100-37-0
• EN300-1955795

• Inchi： 1S/C11H9F3O2/c1-6-2-7(4-8(12)3-6)10(9(15)16)5-11(10,13)14/h2-4H,5H2,1H3,(H,15,16)
• InChI Key： IIJSLOSWGYIYKR-UHFFFAOYSA-N
• SMILES： CC1=CC(=CC(=C1)F)C2(CC2(F)F)C(=O)O

Computed Properties

• Exact Mass: 230.05546401g/mol
• Monoisotopic Mass: 230.05546401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3Ų

Additional information on 2,2-difluoro-1-(3-fluoro-5-methylphenyl)cyclopropane-1-carboxylic acid

Comprehensive Overview of 2,2-Difluoro-1-(3-fluoro-5-methylphenyl)cyclopropane-1-carboxylic acid (CAS No. 2229100-37-0)

2,2-Difluoro-1-(3-fluoro-5-methylphenyl)cyclopropane-1-carboxylic acid (CAS No. 2229100-37-0) is a fluorinated cyclopropane derivative with significant potential in pharmaceutical and agrochemical applications. This compound belongs to a class of fluorinated carboxylic acids, which are increasingly studied for their unique physicochemical properties and bioactivity. The presence of multiple fluorine atoms enhances its metabolic stability and lipophilicity, making it a promising candidate for drug discovery and material science.

The structural uniqueness of 2,2-difluoro-1-(3-fluoro-5-methylphenyl)cyclopropane-1-carboxylic acid lies in its cyclopropane ring, a motif known for its conformational rigidity and ability to modulate biological activity. Researchers are particularly interested in its potential as a bioisostere for carboxylic acid groups in drug design, a topic frequently searched in AI-driven drug discovery platforms. The compound's fluorine substitution pattern also aligns with current trends in green chemistry, as fluorinated compounds often exhibit improved efficacy at lower dosages.

In recent years, the demand for fluorinated building blocks like CAS No. 2229100-37-0 has surged due to their applications in PET radiopharmaceuticals and proteolysis-targeting chimeras (PROTACs) – two of the most searched terms in medicinal chemistry forums. The 3-fluoro-5-methylphenyl moiety in this compound may contribute to enhanced blood-brain barrier penetration, a critical factor in central nervous system (CNS) drug development.

Synthetic approaches to 2,2-difluoro-1-(3-fluoro-5-methylphenyl)cyclopropane-1-carboxylic acid typically involve cyclopropanation reactions of appropriately substituted olefins, followed by selective fluorination. The compound's carboxylic acid functionality allows for diverse derivatization, enabling the creation of amides, esters, and other derivatives frequently investigated in high-throughput screening campaigns. This adaptability makes it valuable for fragment-based drug design, another trending topic in pharmaceutical research.

Analytical characterization of CAS No. 2229100-37-0 typically employs advanced techniques such as 19F NMR spectroscopy and high-resolution mass spectrometry, addressing common queries about fluorinated compound analysis. The difluorocyclopropane core exhibits characteristic NMR signals that aid in structural verification, while the carboxylic acid proton shows distinctive behavior in deuterated solvents.

From a commercial perspective, 2,2-difluoro-1-(3-fluoro-5-methylphenyl)cyclopropane-1-carboxylic acid represents an important chemical intermediate in the synthesis of more complex molecules. Its stability under various reaction conditions makes it suitable for multi-step synthetic sequences, a feature highly valued in process chemistry optimization. The compound's crystalline nature also facilitates purification, addressing common challenges in scale-up production of fluorinated compounds.

Environmental and regulatory aspects of this compound are increasingly relevant, with many researchers investigating its biodegradation pathways and ecotoxicity profile. The fluorine atoms in CAS No. 2229100-37-0 may influence its environmental persistence, a subject of growing interest in environmental fate studies. Proper handling and disposal methods are essential considerations for laboratories working with such organofluorine compounds.

Future research directions for 2,2-difluoro-1-(3-fluoro-5-methylphenyl)cyclopropane-1-carboxylic acid may explore its potential in metal-organic frameworks (MOFs) or as a ligand in asymmetric catalysis. The compound's chiral center and hydrogen bonding capacity make it particularly interesting for these applications, which are currently hot topics in materials science publications and patent filings.

In conclusion, CAS No. 2229100-37-0 represents a versatile fluorinated compound with broad applicability across multiple scientific disciplines. Its unique combination of cyclopropane geometry, fluorine substitution, and carboxylic acid functionality positions it as a valuable tool for researchers exploring structure-activity relationships in medicinal chemistry and beyond. As interest in fluorine-containing pharmaceuticals continues to grow, compounds like 2,2-difluoro-1-(3-fluoro-5-methylphenyl)cyclopropane-1-carboxylic acid will undoubtedly play increasingly important roles in scientific innovation.